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Abstract
This application note presents a robust and reliable method for the extraction and purification of

5-Hydroxy Flunixin, the primary metabolite of the non-steroidal anti-inflammatory drug (NSAID)

Flunixin, from plasma samples. Utilizing a polymeric reversed-phase solid-phase extraction

(SPE) sorbent, this protocol provides high recovery and clean extracts suitable for downstream

analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The described

method is intended for researchers, scientists, and drug development professionals requiring

accurate quantification of this metabolite in a complex biological matrix.

Introduction
Flunixin is a widely used NSAID in veterinary medicine.[1] Its metabolite, 5-Hydroxy Flunixin, is

a key marker for monitoring drug metabolism and ensuring compliance with withdrawal periods

in food-producing animals.[2] Due to the complex nature of plasma, a robust sample

preparation method is critical to remove proteins and other endogenous interferences that can

suppress the analyte signal in sensitive analytical instruments.[1] While traditional methods like

liquid-liquid extraction have been employed, solid-phase extraction (SPE) offers numerous
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advantages, including higher analyte recovery, reduced solvent consumption, and the potential

for automation.[3]

This application note details a proposed SPE protocol leveraging the selectivity of modern

polymeric sorbents for the efficient extraction of 5-Hydroxy Flunixin from plasma. Polymeric

sorbents are often preferred for bioanalytical applications due to their stability across a wide pH

range and resistance to drying, which simplifies method development and improves

reproducibility.[4]

Experimental
Materials

SPE Sorbent: Reversed-Phase Polymeric SPE Cartridge (e.g., Waters Oasis HLB,

Phenomenex Strata-X, Agilent Bond Elut Plexa)

Reagents:

Methanol (HPLC Grade)

Acetonitrile (HPLC Grade)

Water (HPLC Grade)

Formic Acid

Ammonium Hydroxide

Equipment:

SPE Vacuum Manifold

Nitrogen Evaporator

Vortex Mixer

Centrifuge
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Sample Pre-treatment
To 500 µL of plasma, add an internal standard and vortex briefly.

Add 500 µL of 2% formic acid in water to acidify the sample.

Vortex for 30 seconds to mix thoroughly.

Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.

Use the supernatant for the SPE procedure.

Solid-Phase Extraction Protocol
A generic reversed-phase SPE protocol is outlined below. This should be optimized for the

specific sorbent and instrumentation used.

Condition: Pass 1 mL of methanol through the SPE cartridge.

Equilibrate: Pass 1 mL of water through the SPE cartridge. Do not allow the sorbent to dry.

Load: Load the pre-treated plasma supernatant onto the cartridge at a slow, consistent flow

rate (approximately 1-2 drops per second).

Wash 1: Pass 1 mL of 5% methanol in water to remove polar interferences.

Wash 2: Pass 1 mL of 40% methanol in water to remove less polar interferences.

Dry: Dry the cartridge under vacuum for 5-10 minutes to remove residual water.

Elute: Elute 5-Hydroxy Flunixin with 1 mL of methanol containing 2% ammonium hydroxide.

Dry Down: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute: Reconstitute the dried extract in 100 µL of a suitable mobile phase for LC-

MS/MS analysis.

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes representative quantitative data for the analysis of 5-Hydroxy

Flunixin from biological matrices based on available literature. It is important to note that

recovery and limits of detection/quantitation can vary depending on the specific SPE sorbent,

LC-MS/MS system, and matrix used. The data for the non-SPE plasma method is included for

comparison.[1]

Parameter Matrix Method Value Reference

Recovery Bovine Milk

SPE (Strong

Cation

Exchange)

101% (5% CV) [5]

Bovine Plasma
Acetonitrile

Extraction
63-81% [1]

Limit of

Quantitation

(LOQ)

Bovine Milk

SPE (Strong

Cation

Exchange)

1 ppb [5]

Bovine Plasma
Acetonitrile

Extraction
0.05 µg/mL [1]

Limit of Detection

(LOD)
Bovine Milk

SPE (Strong

Cation

Exchange)

0.2 ppb [5]

Bovine Plasma
Acetonitrile

Extraction
0.03 µg/mL [1]

Visualizations
Experimental Workflow
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Sample Pre-treatment

Solid-Phase Extraction Post-Extraction

500 µL Plasma Add 500 µL 2% Formic Acid Vortex Centrifuge Collect Supernatant

Load SampleCondition:
1 mL Methanol

Equilibrate:
1 mL Water

Wash 1:
1 mL 5% Methanol

Wash 2:
1 mL 40% Methanol Dry Cartridge

Elute:
1 mL Methanol
+ 2% NH4OH

Evaporate to Dryness Reconstitute in
Mobile Phase LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for the solid-phase extraction of 5-Hydroxy Flunixin from plasma.

Conclusion
The proposed solid-phase extraction protocol offers a reliable and efficient method for the

purification of 5-Hydroxy Flunixin from plasma samples. This method is designed to provide

clean extracts and high analyte recovery, making it suitable for sensitive and accurate

quantification by LC-MS/MS. Researchers are encouraged to use this application note as a

starting point and to optimize the protocol for their specific laboratory conditions and analytical

requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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